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Compound of Interest

Compound Name:
4-Hydroxy-5-

(methylsulfonyl)valeric acid

CAS No.: 15396-28-8

Cat. No.: B14708025

Get Quote

Chemical Profile & Hazard Identification
Before initiating any disposal procedure, the chemical properties must be understood to select

the correct waste stream.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14708025#bc-rfq
https://en.wikipedia.org/wiki/Valeric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Relevance to Disposal

Chemical Name
4-Hydroxy-5-

(methylsulfonyl)valeric acid

Official shipping/manifest

name.

CAS Number 15396-28-8
Unique identifier for waste

profiling.[1]

Formula C₆H₁₂O₅S

Contains Sulfur; requires

specific incineration scrubbing.

[1]

Functional Groups

Carboxylic Acid (-

COOH)Sulfone (-

SO₂CH₃)Hydroxyl (-OH)

Acidic/Corrosive.[1] Sulfone

group releases SOₓ upon

combustion.[1]

Solubility High (Water/Polar Solvents)

High mobility in water; do not

dispose of in sanitary sewer

without treatment.[1]

RCRA Status
Likely D002 (Corrosive) if pH ≤

2

Requires neutralization or

segregation as Corrosive Acid.

[1]

Core Safety Directives
Corrosivity: As a valeric acid derivative, treat the pure substance and concentrated solutions

as Corrosive (Category 1B).[1] It can cause irreversible eye damage and skin burns.[1]

Combustion Products: Burning releases Sulfur Oxides (SOₓ).[1] Waste must be directed to

an incinerator equipped with alkaline scrubbers.[1]

Incompatibility: Segregate from Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Strong

Bases (exothermic reaction).[1]

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for handling corrosive organic acids during disposal.[1]
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Protection Zone Required Equipment Technical Rationale

Respiratory
Fume Hood (Face Velocity >

100 fpm)

Prevents inhalation of acidic

mists or dusts.[1]

Hand Protection

Double Gloving:Inner: Nitrile (4

mil)Outer: Neoprene or Butyl

Rubber (if handling bulk)

Nitrile provides splash

protection; Neoprene offers

superior resistance to organic

acids.[1]

Eye/Face
Chemical Splash Goggles +

Face Shield

Essential for pouring or

neutralizing operations to

prevent splash-back injury.[1]

Body Chemical-Resistant Apron
Protects torso from spills

during waste transfer.[1]

Disposal Decision Framework
Do not guess. Follow this logic flow to determine the correct disposal path.
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Waste Generation:
4-Hydroxy-5-(methylsulfonyl)valeric acid

Physical State?

Pure Solid / Powder Liquid Solution

Waste Stream A:
Solid Organic Waste

(Sulfur-Bearing)

Solvent Type?

Aqueous (Water) Organic Solvent

Check pH

Waste Stream C:
Flammable Organic Waste

(Sulfur-Bearing)

Neutralization Protocol
(See Section 4)

If pH < 5

Waste Stream B:
Aqueous Chemical Waste

(Neutralized)

If pH 5-9

High-Temp Incineration
(w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 4-Hydroxy-5-(methylsulfonyl)valeric acid waste

streams.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock, contaminated solids, or spill cleanup residues.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Labeling: Affix a hazardous waste label.

Primary Constituent:[1][2][3][4] 4-Hydroxy-5-(methylsulfonyl)valeric acid.[1][5][6][7]

Hazard Checkboxes: Corrosive, Toxic.[1][8][9]

Note: Clearly mark "CONTAINS SULFUR" to alert the incineration facility.[1]

Storage: Store in a secondary containment bin until pickup.

Protocol B: Aqueous Solution Neutralization
Applicability: Cleaning rinsates or aqueous reaction mixtures.[1] Warning: Neutralization

generates heat and gas (CO₂).[1] Perform in a fume hood.

Preparation: Place the waste container in a cooling bath (ice/water) if the volume > 500 mL.

[1]

Base Selection: Use Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃).[1]

Why? These are weaker bases than NaOH, preventing violent pH overshoot and

excessive heat generation.[1]

Addition:

Add solid bicarbonate slowly (spatula-tip amounts) to the stirring acid solution.
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Expect foaming (CO₂ release).[1] Wait for foaming to subside before adding more.[1]

Verification: Test with pH strips or a meter. Aim for pH 6.0 – 9.0.

Disposal: Once neutralized, transfer to the "Aqueous Chemical Waste" drum.

Note: Do NOT pour down the drain unless your facility has a specific permit allowing

organic sulfones in the sanitary sewer.[1] Most R&D sites prohibit this due to COD

(Chemical Oxygen Demand) limits.[1]

Protocol C: Spill Response (Emergency Disposal)
Scenario: Benchtop spill of < 100 mL/g.

Isolate: Alert nearby personnel and cordon off the area.

PPE Up: Don goggles, face shield, and double nitrile gloves.[1]

Neutralize: Cover the spill with Sodium Bicarbonate powder or a commercial acid spill kit

(e.g., Neutrasorb®).[1]

Wait until gas evolution ceases.[1]

Absorb: Use vermiculite, dry sand, or spill pads to absorb the liquid.[1]

Collect: Scoop material into a plastic waste bag or pail. Label as "Solid Chemical Waste

(Acid Contaminated)".[1]

Clean: Wipe the surface with water and soap; dispose of wipes as chemical waste.[1]

Regulatory & Compliance Codes
Ensure your waste manifest includes the following classifications where applicable.

US EPA (RCRA):

D002: Corrosivity (if pH ≤ 2).[1]
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Not Listed: It is not a P-listed or U-listed waste by specific CAS name, but "Characteristic"

rules apply.

European Waste Catalogue (EWC):

07 05 01:* Aqueous washing liquids and mother liquors.[1]

07 05 04:* Other organic solvents, washing liquids, and mother liquors.[1]

DOT (Department of Transportation):[1]

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (4-Hydroxy-5-
(methylsulfonyl)valeric acid).[1]

Hazard Class: 8.

Packing Group: III (Minor danger) or II (Medium danger) depending on concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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